Cas no 158461-49-5 (Benzenamine, 5-ethoxy-2-(2-pyridinyl)- (9CI))

• Product Name: Benzenamine, 5-ethoxy-2-(2-pyridinyl)- (9CI)
• CAS No: 158461-49-5
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 108187
• PubChem ID: 45094381
• Update Time: 2025-04-18

Benzenamine, 5-ethoxy-2-(2-pyridinyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 5-ethoxy-2-(2-pyridinyl)- (9CI)
• 5-ethoxy-2-pyridin-2-ylaniline
• DTXSID60667279
• 5-Ethoxy-2-(2-pyridinyl)aniline
• 5-Ethoxy-2-(pyridin-2-yl)aniline
• 158461-49-5

• Inchi： 1S/C13H14N2O/c1-2-16-10-6-7-11(12(14)9-10)13-5-3-4-8-15-13/h3-9H,2,14H2,1H3
• InChI Key： NCHUQCCQHUPVNO-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C2C=CC=CN=2)=C(C=1)N

Computed Properties

• Exact Mass: 214.11072
• Monoisotopic Mass: 214.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1A^2
• XLogP3: 2.2

Experimental Properties

• PSA: 48.14